Cas no 78761-68-9 (N'-methyl-N-(pyridin-2-yl)-N-(thiophen-2-ylmethyl)ethane-1,2-diamine)

• Product Name: N'-methyl-N-(pyridin-2-yl)-N-(thiophen-2-ylmethyl)ethane-1,2-diamine
• CAS No: 78761-68-9
• MF: C₁₃H₁₇N₃S
• MW: 247.359181165695
• CID: 1796328
• PubChem ID: 157251
• Update Time: 2025-04-21

N'-methyl-N-(pyridin-2-yl)-N-(thiophen-2-ylmethyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N'-methyl-N-(pyridin-2-yl)-N-(thiophen-2-ylmethyl)ethane-1,2-diamine
• N-methyl-N'-pyridin-2-yl-N'-(thiophen-2-ylmethyl)ethane-1,2-diamine
• DTXSID00229279
• 78761-68-9
• Methapyrilene metabolite 1
• MEVRBIXLXBAVEY-UHFFFAOYSA-N
• 1,2-Ethanediamine, N'-methyl-N-2-pyridinyl-N-(2-thienylmethyl)-
• Q50318236

• Inchi： 1S/C13H17N3S/c1-14-8-9-16(11-12-5-4-10-17-12)13-6-2-3-7-15-13/h2-7,10,14H,8-9,11H2,1H3
• InChI Key： MEVRBIXLXBAVEY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN(C1C=CC=CN=1)CCNC

Computed Properties

• Exact Mass: 247.11431873g/mol
• Monoisotopic Mass: 247.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.4Ų